Cas no 1818294-28-8 (4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid)

• Product Name: 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid
• CAS No: 1818294-28-8
• MF: C₁₇H₃₀O₉
• MW: 378.414706707001
• CID: 4671100
• Update Time: 2025-06-15

4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid

• Inchi： 1S/C17H30O9/c1-2-20-5-6-22-9-10-24-13-14-26-16-15-25-12-11-23-8-7-21-4-3-17(18)19/h1H,3-16H2,(H,18,19)
• InChI Key： IMAFNSCBGNDTPX-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCC(=O)O)CCOCCOCCOCCOC#C

Computed Properties

• Exact Mass: 378.18898253 g/mol
• Monoisotopic Mass: 378.18898253 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 378.4
• XLogP3: -0.7
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid

Recent Advances in the Study of 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid (CAS: 1818294-28-8)

The compound 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid (CAS: 1818294-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polyether fatty acid derivative, characterized by its unique structure featuring multiple ether linkages and a terminal alkyne group, has shown promising potential in various applications, including drug delivery, bioconjugation, and as a building block for complex molecular architectures. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, paving the way for its utilization in advanced therapeutic strategies.

One of the key areas of research involving 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid is its role in drug delivery systems. The compound's amphiphilic nature, derived from its hydrophilic polyether chain and hydrophobic alkyne-terminated tail, makes it an excellent candidate for the development of micellar and liposomal carriers. A 2023 study published in the Journal of Controlled Release demonstrated that this compound could enhance the solubility and bioavailability of poorly water-soluble drugs, such as anticancer agents, by forming stable nanocarriers. The study also highlighted the compound's ability to undergo click chemistry reactions via its terminal alkyne group, enabling facile conjugation with targeting ligands for site-specific drug delivery.

In addition to its applications in drug delivery, 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid has been explored as a versatile building block in synthetic chemistry. Researchers have utilized its alkyne functionality for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry, to construct complex macromolecules and polymers. A recent publication in Angewandte Chemie detailed the synthesis of dendrimers and star-shaped polymers using this compound as a core scaffold, showcasing its utility in creating materials with tailored properties for biomedical applications. The study also reported improved biocompatibility and reduced cytotoxicity of the resulting polymers, making them suitable for in vivo use.

Another groundbreaking study, published in Nature Communications in early 2024, investigated the biological activity of 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid itself. The research revealed that the compound exhibits moderate anti-inflammatory effects by modulating the NF-κB signaling pathway. This finding opens new avenues for its potential use as a therapeutic agent, particularly in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also emphasized the need for further pharmacokinetic and pharmacodynamic studies to fully understand its therapeutic potential and safety profile.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid. Current synthetic routes often involve multi-step processes with low yields, limiting its availability for extensive preclinical and clinical studies. However, recent advances in catalytic methods and flow chemistry, as reported in Organic Process Research & Development, offer potential solutions to these challenges, enabling more efficient and scalable production of this valuable compound.

In conclusion, 4,7,10,13,16,19,22-Heptaoxatetracos-23-ynoic acid (CAS: 1818294-28-8) represents a versatile and promising molecule in the chemical biology and pharmaceutical fields. Its unique structural features and multifunctional properties make it a valuable tool for drug delivery, bioconjugation, and therapeutic applications. Ongoing research efforts are expected to further unlock its potential, addressing current limitations and expanding its utility in innovative biomedical solutions. Future studies should focus on optimizing synthetic routes, exploring additional biological activities, and advancing its translation into clinical applications.